1-{[4-(2H-1,3-benzodioxole-5-amido)phenyl]methyl}-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-(1,3-benzodioxole-5-carbonylamino)phenyl]methyl]-N-(3,5-dimethylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C27H24N4O4/c1-17-9-18(2)11-22(10-17)30-27(33)23-14-31(15-28-23)13-19-3-6-21(7-4-19)29-26(32)20-5-8-24-25(12-20)35-16-34-24/h3-12,14-15H,13,16H2,1-2H3,(H,29,32)(H,30,33)
• InChI Key: BSPNQNWEGUZBDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C27H24N4O4
• Molecular Weight: 468.5 g/mol
• CAS No.: 2319850-63-8

Description

1,3-Benzodioxole , also known as 1,2-methylenedioxybenzene , is an organic compound with the chemical formula C₆H₄O₂CH₂ . It appears as a colorless liquid and belongs to the class of benzene derivatives and heterocyclic compounds containing the methylenedioxy functional group. While 1,3-benzodioxole itself is not particularly significant, related compounds that contain the methylenedioxyphenyl group are often bioactive and can be found in pesticides and pharmaceuticals.

Synthesis Analysis

1,3-Benzodioxole can be synthesized from catechol using disubstituted halomethanes. The specific synthetic pathway and conditions would depend on the desired substituents and the overall target molecule.